Cas no 5493-08-3 (4H-1,3,6,2-DIOXAZABOROCINE, 2-(4-BROMOPHENYL)TETRAHYDRO-)

• Product Name: 4H-1,3,6,2-DIOXAZABOROCINE, 2-(4-BROMOPHENYL)TETRAHYDRO-
• CAS No: 5493-08-3
• MF: C₁₀H₁₃BBrNO₂
• MW: 269.930721998215
• CID: 3315883
• PubChem ID: 12711343
• Update Time: 2025-04-21

4H-1,3,6,2-DIOXAZABOROCINE, 2-(4-BROMOPHENYL)TETRAHYDRO- Chemical and Physical Properties

Names and Identifiers

• 4H-1,3,6,2-DIOXAZABOROCINE, 2-(4-BROMOPHENYL)TETRAHYDRO-
• 5493-08-3
• 2-(4-Bromophenyl)-1,3,6,2-dioxazaborocane

• Inchi： 1S/C10H13BBrNO2/c12-10-3-1-9(2-4-10)11-14-7-5-13-6-8-15-11/h1-4,13H,5-8H2
• InChI Key： MVENYNBZTHFRJD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(B2OCCNCCO2)=CC=1

Computed Properties

• Exact Mass: 269.02227Da
• Monoisotopic Mass: 269.02227Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų